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Compound of Interest

Compound Name: 2-Bromothiophenol

Cat. No.: B030966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling of 2-Bromothiophenol (CAS No. 6320-02-1). Adherence to these procedures is

critical for ensuring laboratory safety and minimizing risk.

Physicochemical and Hazard Data
A summary of key quantitative data for 2-Bromothiophenol is provided in the table below for

easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b030966?utm_src=pdf-interest
https://www.benchchem.com/product/b030966?utm_src=pdf-body
https://www.benchchem.com/product/b030966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₅BrS [1]

Molecular Weight 189.07 g/mol [2]

Appearance Clear yellow liquid [3]

Density 1.573 g/mL at 25 °C

Boiling Point 128-130 °C at 25 mmHg

Flash Point > 110 °C (> 230 °F) [4]

Refractive Index n20/D 1.635

Hazard Classifications

Acute Toxicity 3 (Oral), Skin

Irritant 2, Eye Irritant 2, STOT

SE 3

[4]

Signal Word Danger [1][4]

Hazard Statements H301, H315, H319, H335 [4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory to prevent exposure. The following outlines the

recommended PPE for handling 2-Bromothiophenol.[5]

Hand Protection: Chemical-resistant gloves such as butyl rubber, neoprene, or Viton™ are

required. Double gloving is recommended to prevent skin contact and absorption.[5] Inspect

gloves before use.[6][7]

Eye and Face Protection: Chemical safety goggles and a face shield must be worn to protect

against splashes and airborne particles that could cause severe eye damage.[5][8]

Skin and Body Protection: A lab coat worn over long-sleeved clothing and closed-toe shoes

is necessary to minimize skin exposure.[1][5] For larger quantities or situations with a high

splash potential, a chemical-resistant apron is advised.[5]
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Respiratory Protection: All handling of 2-Bromothiophenol should be conducted in a

certified chemical fume hood to prevent the inhalation of vapors.[1][6][8][9] If a fume hood is

not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

[8]

PPE Selection for 2-Bromothiophenol Handling

Personal Protective Equipment

Handling Scenarios
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(Chemical-resistant gloves, double gloving recommended)
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(Chemical fume hood or respirator)
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Add chemical-resistant apron

Spill or Emergency

Heavy-duty gloves Chemical-resistant suit/coverallsFull-face respirator with appropriate cartridge

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Bromothiophenol.

Operational Plan: Handling and Storage
Handling:

Always work in a well-ventilated area, preferably a chemical fume hood.[6][9]

Ground and bond containers when transferring material to prevent static discharge.[8] Use

only non-sparking tools.[8]

Avoid contact with skin, eyes, and clothing.[1][9] Do not breathe vapors or spray mist.[1][9]
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Wash hands thoroughly after handling.[8][9] Do not eat, drink, or smoke in the work area.[8]

[9][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Keep refrigerated and store under an inert atmosphere.[6][7]

Keep away from heat, sparks, and open flames.[8]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[6][9]

Emergency Procedures: First Aid and Spill
Response
First Aid Measures:

General Advice: If you feel unwell, seek medical advice immediately and show the safety

data sheet to the doctor in attendance.[8][9]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[9] Immediate medical attention is required.[7][9]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1] Remove

contaminated clothing and shoes.[9] Immediate medical attention is required.[1][7][9]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[8] Immediate medical attention is required.[7][8][9]

Ingestion: Do NOT induce vomiting.[1][9] Call a physician or poison control center

immediately.[1][9]

Spill Response: In the event of a spill, follow these steps to ensure safety and proper cleanup.
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2-Bromothiophenol Spill Response Workflow

Spill Response Protocol

Evacuate and secure the area

Don appropriate PPE

Contain the spill with inert absorbent material

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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